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Compound of Interest

Compound Name: alpha-D-glucose-d7

Cat. No.: B12402036 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial availability

of alpha-D-glucose-d7, a deuterated isotopologue of glucose, and its applications in scientific

research, particularly in the fields of metabolic studies and drug development. This guide

includes a comparative summary of commercial suppliers, detailed experimental protocols, and

visualizations of relevant biological pathways and experimental workflows.

Commercial Suppliers and Availability
Alpha-D-glucose-d7 is available from several commercial suppliers, offering various isotopic

and chemical purities to suit diverse research needs. The following table summarizes the

offerings from prominent suppliers.
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Supplier
Product
Name

Catalog
Number(s)

Isotopic
Purity

Chemical
Purity

Available
Quantities

Sigma-

Aldrich

D-Glucose-

1,2,3,4,5,6,6-

d7

552003
97 atom %

D[1]
≥99% (CP)[1]

100 mg, 1 g,

5 g, 10 g, 20

g[1]

MedChemEx

press

alpha-D-

glucose-d7
HY-128417S3 Not specified Not specified

5 mg, 10

mg[2]

Cambridge

Isotope

Laboratories,

Inc.

D-Glucose

(D₇, 97-98%)
DLM-2062 97-98% 98%[3] 0.5 g, 1 g[3]

Genprice
alpha-D-

glucose-d7

804-HY-

128417S3
Not specified Not specified Not specified

Core Applications in Research
Alpha-D-glucose-d7 serves as a powerful tracer in metabolic research due to the stable

isotope label, which allows for the tracking of glucose metabolism through various pathways

without the safety concerns associated with radioactive isotopes. Key applications include

metabolic flux analysis, investigation of de novo lipogenesis, and advanced cellular imaging

techniques.

Experimental Protocols
Metabolic Flux Analysis using Stable Isotope Tracers
Metabolic flux analysis (MFA) with stable isotopes like alpha-D-glucose-d7 is a crucial

technique to quantify the rates of metabolic reactions within a biological system.[4]

Objective: To determine the flux through central carbon metabolism pathways, such as

glycolysis and the pentose phosphate pathway (PPP).

Methodology:

Cell Culture: Culture cells of interest to a metabolic steady state in standard growth medium.
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Isotope Labeling: Replace the standard medium with a medium containing alpha-D-
glucose-d7 as the sole glucose source. The concentration should be similar to the original

medium.

Incubation: Incubate the cells for a predetermined period to allow for the incorporation of the

deuterium label into various metabolites. This time will vary depending on the cell type and

the pathways being studied.

Metabolite Extraction: Quench metabolic activity rapidly (e.g., with cold methanol) and

extract intracellular metabolites.

Analytical Measurement: Analyze the isotopic enrichment of key metabolites (e.g., lactate,

pyruvate, amino acids, and TCA cycle intermediates) using mass spectrometry (MS) or

nuclear magnetic resonance (NMR) spectroscopy.[5]

Data Analysis: Use computational modeling software to fit the measured labeling patterns to

a metabolic network model and calculate the intracellular fluxes.[6]
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Fig 1. Workflow for Metabolic Flux Analysis.

De Novo Lipogenesis Assay
De novo lipogenesis (DNL) is the metabolic pathway for synthesizing fatty acids from non-lipid

precursors, primarily carbohydrates. Alpha-D-glucose-d7 can be used to trace the carbon

backbone of glucose as it is incorporated into newly synthesized lipids.[7]

Objective: To quantify the rate of de novo lipogenesis in cells or in vivo.

Methodology:
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Cell Culture or Animal Model: For in vitro studies, culture adipocytes or hepatocytes. For in

vivo studies, administer alpha-D-glucose-d7 to the animal model, often through drinking

water or injection.[8]

Labeling Period: Allow for a sufficient period for the labeled glucose to be metabolized and

incorporated into the lipid pool.

Lipid Extraction: Harvest cells or tissues and perform a total lipid extraction using a method

such as the Folch or Bligh-Dyer procedure.

Lipid Analysis: Saponify the extracted lipids to release fatty acids. Derivatize the fatty acids

(e.g., to fatty acid methyl esters - FAMEs) for analysis.

Mass Spectrometry: Analyze the isotopic enrichment in the newly synthesized fatty acids

(e.g., palmitate, stearate) using gas chromatography-mass spectrometry (GC-MS).[9]

Quantification: Calculate the fractional contribution of glucose to the fatty acid pool based on

the deuterium enrichment.

Model System Labeling Analysis
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Fig 2. Workflow for De Novo Lipogenesis Assay.

Stimulated Raman Scattering (SRS) Microscopy for
Metabolic Imaging
SRS microscopy is a non-invasive imaging technique that can visualize the distribution of

specific molecules in living cells and tissues. When cells are incubated with alpha-D-glucose-
d7, the deuterium label provides a unique vibrational signature in the cell-silent region of the

Raman spectrum, allowing for the imaging of glucose uptake and metabolism.[10]
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Objective: To visualize the spatial and temporal dynamics of glucose metabolism in living cells.

Methodology:

Cell Culture and Labeling: Culture cells on a microscope-compatible dish and replace the

medium with one containing alpha-D-glucose-d7.

SRS Imaging: Mount the dish on an SRS microscope. Tune the pump and Stokes laser

beams to the Raman frequency of the C-D bond (around 2100-2200 cm⁻¹).

Image Acquisition: Acquire SRS images at different time points to observe the dynamics of

glucose uptake and incorporation into macromolecules like lipids and glycogen.[11]

Image Analysis: Analyze the intensity and distribution of the SRS signal to quantify metabolic

activity in different cellular compartments.

Signaling Pathways Involving Glucose Metabolism
The metabolism of glucose is intricately linked to various cellular signaling pathways that

regulate cell growth, proliferation, and survival. Tracing glucose metabolism with alpha-D-
glucose-d7 can provide insights into the activity of these pathways.

Insulin Signaling Pathway
Insulin is a key regulator of glucose homeostasis. The binding of insulin to its receptor triggers

a signaling cascade that promotes glucose uptake and utilization.[12]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b12402036?utm_src=pdf-body
http://www.columbia.edu/cu/chemistry/groups/min/pdf/45-naturebme.pdf
https://www.benchchem.com/product/b12402036?utm_src=pdf-body
https://www.benchchem.com/product/b12402036?utm_src=pdf-body
https://en.wikipedia.org/wiki/Insulin_signal_transduction_pathway
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12402036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Insulin

Insulin Receptor

IRS Proteins

PI3K

PIP3

Converts PIP2

PIP2

PDK1

Akt/PKB

Activates

GLUT4 Translocation Glycogen Synthesis Protein Synthesis Lipogenesis

Click to download full resolution via product page

Fig 3. Simplified Insulin Signaling Pathway.
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Pentose Phosphate Pathway (PPP)
The Pentose Phosphate Pathway is a fundamental metabolic pathway parallel to glycolysis. It

is crucial for generating NADPH, which is required for reductive biosynthesis (e.g., fatty acid

synthesis) and for protecting against oxidative stress, as well as for producing precursors for

nucleotide synthesis.[13] The flux through the PPP can be assessed using specifically labeled

glucose isotopes.[14]
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Fig 4. Overview of the Pentose Phosphate Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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